N-[(4-acetamidophenyl)methyl]-1-pyrazin-2-ylpiperidine-4-carboxamide

• IUPAC Name: N-[(4-acetamidophenyl)methyl]-1-pyrazin-2-ylpiperidine-4-carboxamide
• InChI: InChI=1S/C19H23N5O2/c1-14(25)23-17-4-2-15(3-5-17)12-22-19(26)16-6-10-24(11-7-16)18-13-20-8-9-21-18/h2-5,8-9,13,16H,6-7,10-12H2,1H3,(H,22,26)(H,23,25)
• InChI Key: YVAPKQXHENLFBW-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC=C(C=C1)CNC(=O)C2CCN(CC2)C3=NC=CN=C3
• Molecular Formula: C19H23N5O2
• Molecular Weight: 353.4 g/mol

Description

N-[(4-acetamidophenyl)methyl]-1-pyrazin-2-ylpiperidine-4-carboxamide, also known as JNJ-40411813, is a novel and potent inhibitor of the orexin 1 receptor. Orexin 1 receptor antagonists have been shown to have potential therapeutic value in the treatment of sleep disorders, addiction, and obesity.

Scientific Research Applications

N-[(4-acetamidophenyl)methyl]-1-pyrazin-2-ylpiperidine-4-carboxamide has been extensively studied for its potential therapeutic applications. One of the main areas of research has been in the treatment of sleep disorders such as insomnia and narcolepsy. The compound has been shown to have a potent and selective inhibition of the orexin 1 receptor, which is involved in the regulation of wakefulness and sleep. In addition, this compound has also been studied for its potential use in the treatment of addiction and obesity.

Mechanism of Action

The mechanism of action of N-[(4-acetamidophenyl)methyl]-1-pyrazin-2-ylpiperidine-4-carboxamide involves the selective inhibition of the orexin 1 receptor. The orexin system is involved in the regulation of various physiological functions including sleep, appetite, and addiction. The inhibition of the orexin 1 receptor by this compound leads to a decrease in wakefulness and an increase in sleep. In addition, the compound has also been shown to reduce drug-seeking behavior in animal models of addiction.
Biochemical and Physiological Effects
This compound has been shown to have a number of biochemical and physiological effects. The compound has a high affinity for the orexin 1 receptor, which is involved in the regulation of wakefulness and sleep. The inhibition of the orexin 1 receptor by this compound leads to a decrease in wakefulness and an increase in sleep. In addition, the compound has also been shown to reduce drug-seeking behavior in animal models of addiction.

Advantages and Limitations for Lab Experiments

N-[(4-acetamidophenyl)methyl]-1-pyrazin-2-ylpiperidine-4-carboxamide has several advantages for lab experiments. The compound is highly selective for the orexin 1 receptor, which allows for the specific targeting of this receptor in experiments. In addition, the compound has high affinity for the receptor, which allows for the use of lower concentrations in experiments. However, there are also limitations to the use of this compound in lab experiments. The compound has limited solubility in water, which can make it difficult to administer in experiments. In addition, the compound has a relatively short half-life, which may require frequent dosing in experiments.

Future Directions

There are several future directions for the study of N-[(4-acetamidophenyl)methyl]-1-pyrazin-2-ylpiperidine-4-carboxamide. One area of research is in the development of new orexin 1 receptor antagonists with improved pharmacokinetic properties. Another area of research is in the study of the potential therapeutic applications of this compound in the treatment of addiction and obesity. Finally, the compound may also have potential applications in the study of the orexin system and its role in regulating physiological functions such as sleep and appetite.
Conclusion
This compound is a novel and potent inhibitor of the orexin 1 receptor. The compound has been extensively studied for its potential therapeutic applications in the treatment of sleep disorders, addiction, and obesity. The compound has a high affinity for the orexin 1 receptor and has been shown to have a number of biochemical and physiological effects. While there are limitations to the use of this compound in lab experiments, there are also several future directions for the study of the compound.

Synthesis Methods

The synthesis of N-[(4-acetamidophenyl)methyl]-1-pyrazin-2-ylpiperidine-4-carboxamide involves the reaction of 1-(4-acetamidophenyl)-4-bromobutane with 2-pyrazinecarboxylic acid in the presence of a palladium catalyst. The resulting intermediate is then reacted with piperidine-4-carboxylic acid to yield the final product. The synthesis method has been optimized to achieve high yields and purity of the compound.